N~2~-acetyl-N-(1,3-benzodioxol-5-ylmethyl)-N-{2-[(3-ethoxypropyl)amino]-1-(4-methoxyphenyl)-2-oxoethyl}glycinamide
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Overview
Description
2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-METHOXYPHENYL)ACETAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a benzodioxole ring, an acetamido group, and a methoxyphenyl group, making it a unique molecule with diverse chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Common reagents used in these reactions include acetic anhydride, ethyl bromide, and various catalysts to facilitate the reactions .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process .
Chemical Reactions Analysis
Types of Reactions
2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-METHOXYPHENYL)ACETAMIDE can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.
Substitution: Electrophilic aromatic substitution reactions can occur on the benzodioxole ring, using reagents such as bromine or nitric acid
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and electrophiles like bromine. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-METHOXYPHENYL)ACETAMIDE has several scientific research applications, including:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-METHOXYPHENYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. For example, it may bind to nuclear receptors, triggering a cascade of cellular events that lead to its observed effects. The compound’s structure allows it to interact with various proteins and enzymes, modulating their activity and influencing cellular processes .
Comparison with Similar Compounds
Similar Compounds
- **2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-METHOXYPHENYL)ACETAMIDE
- **2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-HYDROXYPHENYL)ACETAMIDE
- **2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-CHLOROPHENYL)ACETAMIDE .
Uniqueness
The uniqueness of 2-{N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-ACETAMIDOACETAMIDO}-N-(3-ETHOXYPROPYL)-2-(4-METHOXYPHENYL)ACETAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
Molecular Formula |
C26H33N3O7 |
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Molecular Weight |
499.6 g/mol |
IUPAC Name |
2-[(2-acetamidoacetyl)-(1,3-benzodioxol-5-ylmethyl)amino]-N-(3-ethoxypropyl)-2-(4-methoxyphenyl)acetamide |
InChI |
InChI=1S/C26H33N3O7/c1-4-34-13-5-12-27-26(32)25(20-7-9-21(33-3)10-8-20)29(24(31)15-28-18(2)30)16-19-6-11-22-23(14-19)36-17-35-22/h6-11,14,25H,4-5,12-13,15-17H2,1-3H3,(H,27,32)(H,28,30) |
InChI Key |
VBFWPXMUTSDBME-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCCNC(=O)C(C1=CC=C(C=C1)OC)N(CC2=CC3=C(C=C2)OCO3)C(=O)CNC(=O)C |
Origin of Product |
United States |
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